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Compound of Interest

Compound Name: Diethoxysilane

Cat. No.: B101294

Diethoxysilane: A Technical Guide to its Physical
Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of
diethoxysilane, specifically its boiling point and density. The information is presented to be a
valuable resource for researchers and professionals working with this compound.

Physical Properties of Diethoxysilane

Diethoxysilane is a chemical compound with the formula SiH2(OCzHs)2. Accurate knowledge
of its physical properties is crucial for its application in various scientific and industrial
processes.

Quantitative Data Summary

The following table summarizes the available quantitative data for the boiling point of
diethoxysilane. While a precise value for its density is not readily available in the cited
literature, values for structurally similar compounds are provided for comparative purposes.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b101294?utm_src=pdf-interest
https://www.benchchem.com/product/b101294?utm_src=pdf-body
https://www.benchchem.com/product/b101294?utm_src=pdf-body
https://www.benchchem.com/product/b101294?utm_src=pdf-body
https://www.benchchem.com/product/b101294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Notes
N ) At standard atmospheric

Boiling Point 90-92 °C
pressure.

Density Data not available

Density of At 20 °C. Provided for

. . 0.838 g/mL
Methyldiethoxysilane reference.
Density of .
0.8395 g/mL Provided for reference.

Dimethyldiethoxysilane

Experimental Protocols

The determination of the physical properties of a liquid compound like diethoxysilane requires
precise and standardized experimental procedures. The following sections detail the
methodologies for measuring boiling point and density.

Boiling Point Determination

The boiling point of a liquid can be experimentally determined using several methods. The
Thiele tube method is a common and efficient technique for small sample volumes.

Thiele Tube Method:

o Sample Preparation: A small amount of diethoxysilane (a few milliliters) is placed in a small
test tube. A capillary tube, sealed at one end, is then placed, open-end down, into the test
tube containing the sample.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube filled with a high-
boiling point oil (e.g., mineral oil), ensuring the sample is fully immersed.

e Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for
the circulation of the oil, ensuring uniform heating.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a steady stream of bubbles is observed.
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Boiling Point Determination: The heat source is then removed. The liquid will begin to cool,
and the stream of bubbles will slow down and eventually stop. The temperature at which the
liquid just begins to enter the capillary tube is recorded as the boiling point.

Density Determination

The density of a liquid can be accurately determined using a pychometer, also known as a

specific gravity bottle.

Pycnometer Method:

Preparation: A clean, dry pycnometer of a known volume is weighed accurately on an
analytical balance.

Sample Filling: The pycnometer is then carefully filled with diethoxysilane, ensuring no air
bubbles are trapped. The stopper, which has a fine capillary, is inserted, allowing any excess
liquid to be expelled.

Temperature Equilibration: The filled pycnometer is placed in a constant temperature bath
until it reaches thermal equilibrium. This is a critical step as density is temperature-
dependent.

Final Weighing: The outside of the pycnometer is carefully dried, and it is weighed again on
the analytical balance.

Calculation: The mass of the diethoxysilane is determined by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer. The density is then calculated by
dividing the mass of the liquid by the known volume of the pycnometer.

Visualizations

The following diagrams illustrate the logical workflow for the experimental determination of the

physical properties of diethoxysilane.
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« To cite this document: BenchChem. [Physical properties of Diethoxysilane (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101294#physical-properties-of-diethoxysilane-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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